Cas no 916849-01-9 (2-(3,4-Dichlorophenyl)benzoic acid)

• Product Name: 2-(3,4-Dichlorophenyl)benzoic acid
• CAS No: 916849-01-9
• MF: C₁₃H₈Cl₂O₂
• MW: 267.107421875
• MDL: MFCD09042379
• CID: 1037907
• PubChem ID: 16768754
• Update Time: 2025-10-22

2-(3,4-Dichlorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dichloro-[1,1'-biphenyl]-2-carboxylic acid
• 2-(3,4-DICHLOROPHENYL)BENZOIC ACID
• 3',4'-dichloro-1,1'-biphenyl-2-carboxylic acid
• BS-33143
• MFCD09042379
• CS-0209567
• 916849-01-9
• 3',4'-Dichloro-[1,1'-biphenyl]-2-carboxylicacid
• SCHEMBL3542609
• 3',4'-Dichlorobiphenyl-2-carboxylic acid
• 3',4'-Dichloro[1,1'-biphenyl]-2-carboxylic acid
• DTXSID50588080
• AKOS000124438
• [1,1'-Biphenyl]-2-carboxylic acid, 3',4'-dichloro-
• 2-(3,4-Dichlorophenyl)benzoic acid

• MDL： MFCD09042379
• Inchi： 1S/C13H8Cl2O2/c14-11-6-5-8(7-12(11)15)9-3-1-2-4-10(9)13(16)17/h1-7H,(H,16,17)
• InChI Key： FVPONOIRLZMLAB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 265.99000
• Monoisotopic Mass: 265.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 4.35860

Additional information on 2-(3,4-Dichlorophenyl)benzoic acid

Comprehensive Overview of 2-(3,4-Dichlorophenyl)benzoic acid (CAS No. 916849-01-9): Properties, Applications, and Research Insights

2-(3,4-Dichlorophenyl)benzoic acid (CAS No. 916849-01-9) is a specialized organic compound with a molecular structure that combines a benzoic acid backbone with a 3,4-dichlorophenyl substituent. This unique configuration grants it distinct chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The compound's systematic name reflects its structural precision, while its CAS registry number ensures unambiguous identification in global databases.

In recent years, the demand for halogenated aromatic compounds like 2-(3,4-Dichlorophenyl)benzoic acid has surged due to their versatility in synthesizing bioactive molecules. Researchers frequently explore its role as an intermediate in designing non-steroidal anti-inflammatory drugs (NSAIDs) or herbicide precursors, aligning with trends in sustainable agriculture and targeted therapeutics. Its electron-withdrawing chlorine groups enhance stability and reactivity, a feature often leveraged in cross-coupling reactions—a hot topic in synthetic chemistry forums.

The compound's physicochemical profile includes a moderate solubility in polar organic solvents (e.g., DMSO or ethanol) and a melting point typically above 150°C, as documented in SciFinder and Reaxys entries. Such data is critical for lab-scale applications, where users frequently search for "solubility of 2-(3,4-Dichlorophenyl)benzoic acid" or "synthetic routes for CAS 916849-01-9." Analytical techniques like HPLC and NMR are commonly employed to verify purity, addressing another frequent query: "how to characterize halogenated benzoic acids."

From an industrial perspective, 2-(3,4-Dichlorophenyl)benzoic acid aligns with the growing emphasis on green chemistry. Innovations in catalytic processes aim to minimize waste during its production, resonating with searches for "eco-friendly synthesis of dichlorophenyl derivatives." Additionally, its potential in photovoltaic materials—linked to the rise of organic solar cells—has sparked academic interest, as evidenced by patents referencing its electron-transport properties.

Regulatory compliance remains a key concern for users. While the compound itself isn’t classified as hazardous under major frameworks like REACH or EPA, proper handling protocols are advised due to its irritant potential. Safety Data Sheets (SDS) often highlight the need for PPE, a detail frequently searched alongside "CAS 916849-01-9 safety guidelines."

In conclusion, 2-(3,4-Dichlorophenyl)benzoic acid exemplifies the intersection of innovation and utility in modern chemistry. Its applications span life sciences to renewable energy, while its structural features continue to inspire research—answering pressing questions in drug design and sustainable manufacturing. As interest grows, so does the need for detailed technical resources, positioning this compound as a staple in high-value chemical workflows.